2,4,6-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• Molecular Formula: C18H30N2O2S
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 2,4,6-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H30N2O2S/c1-12-8-13(2)16(14(3)9-12)23(21,22)19-15-10-17(4,5)20-18(6,7)11-15/h8-9,15,19-20H,10-11H2,1-7H3
• InChI Key: BVZOCOTYWDPGCO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C)C

Description

2,4,6-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide, commonly known as TMB-4, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. TMB-4 belongs to the class of piperidine derivatives and has been found to exhibit various biological activities.

Mechanism of Action

TMB-4 exerts its biological effects by inhibiting the activity of reactive oxygen species (ROS) and reducing the levels of pro-inflammatory cytokines. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the regulation of antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects:
TMB-4 has been found to reduce oxidative stress and inflammation in various tissues, including the brain, liver, and kidney. It has also been shown to improve mitochondrial function and reduce apoptosis in neuronal cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using TMB-4 in lab experiments is its ability to penetrate the blood-brain barrier, making it a potential therapeutic agent for neurological disorders. However, TMB-4 has low solubility in water, which can make it difficult to administer in certain experimental protocols.

Future Directions

Further research is needed to fully understand the mechanisms underlying the biological effects of TMB-4. Future studies could focus on the potential therapeutic applications of TMB-4 in various disease models, including neurodegenerative disorders, liver disease, and cancer. Additionally, the development of more efficient synthesis methods and improved formulations could increase the potential clinical use of TMB-4.

Synthesis Methods

The synthesis of TMB-4 involves the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 2,2,6,6-tetramethylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure TMB-4.

Scientific Research Applications

TMB-4 has been extensively studied for its potential as an antioxidant and anti-inflammatory agent. It has been found to exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. TMB-4 has also been shown to improve cognitive function and memory in animal models.